Cas no 85026-53-5 (a-lactulose)

• Product Name: a-lactulose
• CAS No: 85026-53-5
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• CID: 887736
• PubChem ID: 69911116
• Update Time: 2025-04-19

a-lactulose Chemical and Physical Properties

Names and Identifiers

• a-lactulose
• 4-O-β-D-Galactopyranosyl-α-D-fructopyranose
• 4-O-beta-D-Galactopyranosyl-alpha-D-fructopyranose
• DTXSID501260218
• SCHEMBL6833484
• (2S,3S,4R,5R)-2-(hydroxymethyl)-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol
• (2S,3S,4R,5R)-2-(hydroxymethyl)-4-((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2,3,5-triol
• 85026-53-5
• 3-Quinolinol, 8-methyl-

• Inchi： 1S/C12H22O11/c13-1-5-6(16)7(17)8(18)11(22-5)23-9-4(15)2-21-12(20,3-14)10(9)19/h4-11,13-20H,1-3H2/t4-,5-,6+,7+,8-,9-,10+,11+,12+/m1/s1
• InChI Key： NBGXQZRRLOGAJF-WJONTELPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO[C@@](CO)([C@H]1O)O)O

Computed Properties

• Exact Mass: 342.116
• Monoisotopic Mass: 342.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190A^2
• XLogP3: -4.4

Experimental Properties

• PSA: 189.53000
• LogP: -5.39560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds